Cas no 843608-48-0 (2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine
• CAS No: 843608-48-0
• MF: C₉H₁₀F₃NS
• MW: 221.242611408234
• CID: 6462302
• PubChem ID: 11311440
• Update Time: 2025-05-20

2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine
• 2,2,2-trifluoro-1-[3-(methylsulfanyl)phenyl]ethan-1-amine
• 843608-48-0
• EN300-1931431

• Inchi： 1S/C9H10F3NS/c1-14-7-4-2-3-6(5-7)8(13)9(10,11)12/h2-5,8H,13H2,1H3
• InChI Key： SAGONXUPJLDDGG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 221.04860498g/mol
• Monoisotopic Mass: 221.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine

Professional Introduction to Compound with CAS No. 843608-48-0 and Product Name: 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine

The compound identified by the CAS number 843608-48-0 and the product name 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and a methylsulfanyl substituent on a phenyl ring creates a complex electronic environment that influences its reactivity and biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group (-CF₃) is particularly notable for its ability to modulate pharmacokinetic properties, making it a staple in the design of modern drugs. Similarly, the methylsulfanyl group (-SCH₃) introduces sulfur into the molecular framework, which can participate in various biochemical interactions. The combination of these two groups in 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine suggests a multifaceted approach to drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethyl group can enhance the binding affinity of a molecule to its target receptor, while the methylsulfanyl group can serve as a hinge region for protein interactions. This dual functionality makes 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine a promising candidate for further investigation.

The synthesis of this compound involves sophisticated organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the desired molecular framework. The introduction of fluorine atoms often poses challenges due to their high electronegativity and reactivity, necessitating specialized techniques to achieve high yields and purity.

From a biological perspective, 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine exhibits intriguing pharmacological properties. Preliminary computational studies suggest that it can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The trifluoromethyl group is known to increase metabolic stability by resisting hydrolysis and oxidation, while the methylsulfanyl group can engage in hydrogen bonding or π-stacking interactions. These properties make it an attractive scaffold for designing novel therapeutic agents.

In clinical research, fluorinated compounds have shown promise in treating a wide range of diseases. For instance, drugs containing trifluoromethyl groups have been successfully used in antiviral therapies due to their ability to mimic natural substrates and inhibit viral enzymes. Similarly, sulfur-containing compounds have been explored for their anti-inflammatory and antioxidant properties. The combination of these features in 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine warrants further exploration in preclinical models.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, fluorinated derivatives have been used to develop pesticides with improved efficacy and environmental safety. The unique structural features of 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine may also make it suitable for use as an intermediate in synthesizing other high-value chemicals. Its versatility underscores the importance of developing innovative synthetic strategies for fluorinated compounds.

As our understanding of molecular interactions continues to evolve, so does our ability to design targeted therapies. The integration of computational chemistry and high-throughput screening has accelerated the discovery process significantly. By leveraging these technologies, researchers can rapidly identify promising candidates like 2,2,2-trifluoro-1-3-(methylsulfanyl)phenylethan-1-amine for further development. This compound exemplifies how structural innovation can lead to breakthroughs in drug discovery.

In conclusion,843608-48-0 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential applications. The presence of both trifluoromethyl and methylsulfanyl groups on a phenyl ring creates a molecule with multifaceted biological activity. As research progresses,this compound will continue to be explored for its therapeutic potential, contributing to the development of novel treatments for various diseases.